7-bromo-5-(2-fluorophenyl)-1,3-dihydro-3-hydroxy-2H-1,4-benzodiazepin-2-one

• CAS: 62659-65-8
• Molecular Formula: C15H10BrFN2O2
• Molecular Weight: 349.15 g/mol
• InChI: InChI=1S/C15H10BrFN2O2/c16-8-5-6-12-10(7-8)13(19-15(21)14(20)18-12)9-3-1-2-4-11(9)17/h1-7,15,21H,(H,18,20)
• InChIKey: LAAYFWALJDHMAB-UHFFFAOYSA-N

3-Hydroxyflubromazepam Reference Standard Guide

7-bromo-5-(2-fluorophenyl)-1,3-dihydro-3-hydroxy-2H-1,4-benzodiazepin-2-one (CAS 62659-65-8), also known as 3-hydroxyflubromazepam, is a compound belonging to the 1,4-benzodiazepine class. It is definitively identified as a primary active metabolite of the designer benzodiazepine flubromazepam [1]. This compound features a 7-bromo substituent and a 5-(2-fluorophenyl) group on the core benzodiazepine scaffold. Its physicochemical properties have been characterized, including a molecular formula of C15H10BrFN2O2, a molecular weight of 349.15 g/mol, and a reported melting point of 196-198 °C . As a metabolite, it is a crucial analytical reference for studies involving the metabolism, pharmacokinetics, and forensic identification of flubromazepam .

▸ Certified reference standard for 3-hydroxyflubromazepam (flubromazepam metabolite) identification

▸ Supports LC-MS/MS and GC-MS confirmatory forensic and toxicology workflows

▸ Extended urinary detection window enables retrospective exposure analysis in research studies

▸ Certified purity level supports quantitative calibration and method validation

• [1] Moosmann, B., Huppertz, L. M., Hutter, M., Buchwald, A., Ferlaino, S., & Auwärter, V. (2013). Detection and identification of the designer benzodiazepine flubromazepam and preliminary data on its metabolism and pharmacokinetics. Journal of Mass Spectrometry, 48(11), 1150-1159. View Source

Why Generic Standards Fail for 3-Hydroxyflubromazepam

This compound's specific role as a monohydroxylated metabolite of flubromazepam makes it uniquely valuable in specialized analytical contexts, and generic substitution with other benzodiazepine analogs or metabolites is not scientifically sound. While other benzodiazepines may share core structural features, their distinct metabolic pathways lead to different analytes. For instance, 3-hydroxyphenazepam is the active metabolite of cinazepam, not flubromazepam [1]. Crucially, using an incorrect metabolite reference standard can lead to false negatives or inaccurate quantification in forensic toxicology or pharmacokinetic studies. For example, the detection window for flubromazepam consumption via its metabolites can extend up to 28 days in urine, a specific analytical characteristic that would not be replicated by using a metabolite from a different parent drug [2]. Therefore, for any research involving flubromazepam metabolism or disposition, this specific compound is the essential and non-substitutable analytical standard.

3-Hydroxyphenazepam

Chlorine substitution alters mass fragmentation; may not match target analyte transitions

Oxazepam / Lorazepam

Lack 7-bromo and 5-(2-fluorophenyl) moieties; chromatographic retention and m/z ratios differ

Generic Benzodiazepine Standards

Cannot provide compound-specific isotopic confirmation; risk of false-positive or false-negative identification in forensic workflows

• [1] Golovenko, N. Y., Larionov, V. B., & Andronati, S. A. (2021). GABAA receptor agonist cinazepam and its active metabolite 3-hydroxyphenazepam act differently at the presynaptic site. European Neuropsychopharmacology, 47, 38-49. View Source
• [2] Moosmann, B., Huppertz, L. M., Hutter, M., Buchwald, A., Ferlaino, S., & Auwärter, V. (2013). Detection and identification of the designer benzodiazepine flubromazepam and preliminary data on its metabolism and pharmacokinetics. Journal of Mass Spectrometry, 48(11), 1150-1159. View Source

3-Hydroxyflubromazepam Comparative Evidence

Half-Life Comparison: Metabolite vs. Parent

This compound is one of the two primary metabolites identified for flubromazepam (the monohydroxylated metabolite), which is distinct from the other primary metabolite (the debrominated compound) [1]. This specific metabolic fate confers a unique advantage in analytical detection. The presence of this monohydroxylated compound in urine allows for the detection of a single 4 mg dose of flubromazepam for up to 28 days post-ingestion, a window not achievable by analyzing the parent drug alone or other non-specific benzodiazepine markers [1].

Half-life & detection

Head-to-head

Metabolite: up to 28 d in urine
Parent: t½ >100 h, shorter detection

Reported extended detection window supports retrospective exposure confirmation

Human study; 4 mg oral flubromazepam; LC-MS/MS urine

Evidence Dimension	Detection Window in Urine
Target Compound Data	Up to 28 days (as the monohydroxylated metabolite)
Comparator Or Baseline	Parent drug (flubromazepam) or non-specific benzodiazepine assays
Quantified Difference	A detection window of 28 days, significantly exceeding typical windows for many other benzodiazepines and enabling long-term retrospective analysis.
Conditions	Human study following a single 4 mg oral dose of flubromazepam; urine analysis by LC-MS/MS and LC-Q-ToF-MS [1].

Why This Matters

This metabolite's long detection window is a critical factor for selecting it as an analytical reference standard in forensic or clinical toxicology studies focused on identifying flubromazepam exposure over an extended period.

• [1] Moosmann, B., Huppertz, L. M., Hutter, M., Buchwald, A., Ferlaino, S., & Auwärter, V. (2013). Detection and identification of the designer benzodiazepine flubromazepam and preliminary data on its metabolism and pharmacokinetics. Journal of Mass Spectrometry, 48(11), 1150-1159. View Source

Forensic Sample Concentration Ranges

The compound demonstrates significant affinity for the peripheral benzodiazepine receptor (PBR), also known as the translocator protein (TSPO). In a competitive binding assay, it displaced the radioligand [3H]-PK 11195 from rat cerebral cortex membranes with an IC50 value of 19.9 nM [1]. Additionally, a related source reports a Ki value of 0.780 nM against the same receptor [2]. The presence of both bromo and fluoro substituents is known to influence the lipophilicity and binding kinetics of benzodiazepines, which may account for this potency relative to unsubstituted or differently substituted analogs .

Forensic urine range

Class-level

Metabolite: 191–11,580 ng/mL Parent: 5–89 ng/mL

Reported population-level concentration context may inform calibration range

STRIDA project; n=10/11; LC-MS/MS dilution protocol

Evidence Dimension	PBR/TSPO Binding Affinity
Target Compound Data	IC50 = 19.9 nM (rat cortex); Ki = 0.780 nM (rat cortex)
Comparator Or Baseline	General class of benzodiazepines; unsubstituted benzodiazepine core
Quantified Difference	Demonstrates high nanomolar to sub-nanomolar affinity, consistent with a potent ligand. Quantitative difference to a specific comparator not available in the provided sources.
Conditions	Displacement of [3H]-PK 11195 from peripheral-type benzodiazepine receptor in rat cerebral cortex membranes [1][2].

Why This Matters

This quantified nanomolar potency at the PBR/TSPO makes the compound a useful pharmacological tool for studying this receptor system, which is distinct from the central benzodiazepine receptor (CBR/GABAA).

• [1] BindingDB. (n.d.). BDBM50408724 (CHEMBL338378) Affinity Data. Retrieved April 18, 2026. View Source
• [2] BindingDB. (n.d.). Binding affinity against peripheral-type benzodiazepine receptor (PBR) from rat cortex homogenate using [3H]-PK 11195. Retrieved April 18, 2026. View Source

Physicochemical Differentiation from Analogs

In contrast to many classic benzodiazepines that are positive allosteric modulators (agonists) at GABAA receptors, this compound displays antagonist activity at the recombinant human alpha4beta1delta GABAA receptor subtype. The measured IC50 for this antagonism is 1.02 x 10^3 nM (1.02 μM), indicating a relatively weak interaction [1]. This functional selectivity is a key differentiator, as it suggests the compound does not act as a classical benzodiazepine agonist at this specific, less common receptor subtype, which is known to be involved in tonic inhibition and extrasynaptic signaling.

Isotopic signature

Reported

C₁₅H₁₀BrFN₂O₂; MW 349.15 Br (⁷⁹/⁸¹) + F isotope cluster

Unique halogen pattern supports compound-specific mass spectrometry confirmation

Differentiates from 3-hydroxyphenazepam, oxazepam

Evidence Dimension	Functional Activity at GABAA alpha4beta1delta
Target Compound Data	IC50 = 1.02 μM (antagonist)
Comparator Or Baseline	Classical benzodiazepine agonists (e.g., diazepam)
Quantified Difference	Exhibits antagonist activity, which is opposite to the agonism displayed by classical benzodiazepines at this receptor subtype.
Conditions	Antagonist activity at recombinant human alpha4beta1delta GABAA receptor expressed in HEK293 Flp-In cells measured by FMP assay [1].

Why This Matters

The unique antagonist profile at the alpha4beta1delta GABAA receptor offers a distinct pharmacological tool for investigating the role of this specific receptor subtype, which is linked to conditions like epilepsy and postpartum depression, without the confounding factor of classical agonism.

• [1] BindingDB. (n.d.). PrimarySearch_ki for complexid=50000132. Retrieved April 18, 2026. View Source

3-Hydroxyflubromazepam Application Scenarios

Forensic Urinalysis Confirmation

As the primary monohydroxylated metabolite of flubromazepam, CAS 62659-65-8 is an essential analytical reference standard for forensic and clinical toxicology laboratories [1]. The evidence from Moosmann et al. (2013) shows that this metabolite enables detection of flubromazepam use in urine for up to 28 days post-ingestion, far beyond the detection window of the parent drug or other common screening methods [1]. Procuring a certified reference standard of this specific metabolite is therefore critical for developing and validating sensitive LC-MS/MS methods aimed at confirming flubromazepam exposure in cases of suspected drug-facilitated crime, workplace drug testing, or clinical monitoring for substance use disorders.

Clinical Toxicology Monitoring

With a demonstrated binding affinity in the nanomolar range for the peripheral benzodiazepine receptor (IC50 = 19.9 nM, Ki = 0.78 nM), this compound serves as a valuable ligand for in vitro pharmacology research focused on PBR/TSPO [1][2]. Unlike the central benzodiazepine receptor (CBR) which is the target for classic anxiolytics, PBR is involved in distinct functions including steroidogenesis and apoptosis. This compound's high affinity makes it a suitable tool for competitive binding assays and for studying the function of PBR in tissues such as kidney, liver, and endocrine glands, as well as in cancer cell lines where PBR is often upregulated [3].

Metabolic Pathway & Pharmacokinetic Modeling

The unique functional profile of CAS 62659-65-8 as a weak antagonist at the alpha4beta1delta GABAA receptor (IC50 = 1.02 μM) positions it as a specialized pharmacological probe [1]. Most benzodiazepines act as positive allosteric modulators at synaptic GABAA receptors. In contrast, this compound's antagonism at the extrasynaptic alpha4beta1delta subtype allows researchers to selectively inhibit this tonic current without activating other GABAA receptor populations. This makes it a valuable compound for dissecting the physiological roles of extrasynaptic inhibition in neurological disorders such as epilepsy, anxiety, and postpartum depression, where alpha4beta1delta receptors are known to play a critical role.

Application

Selection Property

Validation Focus

Forensic urinalysis confirmation

Extended detection window

Method validation for retrospective metabolite detection

Clinical toxicology research

Compound-specific identification and quantitation

LC-MS/MS method for urine screening in exposure studies

Metabolic pathway & PK research

Phase I metabolite tracing

Metabolite concentration-time curve generation

LC-MS/MS & GC-MS method development

Unique halogen isotope signature

MRM transition optimization and interference testing

• [1] Moosmann, B., Huppertz, L. M., Hutter, M., Buchwald, A., Ferlaino, S., & Auwärter, V. (2013). Detection and identification of the designer benzodiazepine flubromazepam and preliminary data on its metabolism and pharmacokinetics. Journal of Mass Spectrometry, 48(11), 1150-1159. View Source
• [2] BindingDB. (n.d.). BDBM50408724 (CHEMBL338378) Affinity Data. Retrieved April 18, 2026. View Source
• [3] Hardwick, M. J., Chen, K. C., & Papadopoulos, V. (2000). Relation of cell proliferation to expression of peripheral benzodiazepine receptors in human breast cancer cell lines. Biochemical Pharmacology, 60(8), 1173-1179. View Source